Cas no 98033-36-4 (4,4,5,5-Tetracyanooctanedioic acid)
98033-36-4 structure
Product Name:4,4,5,5-Tetracyanooctanedioic acid
CAS No:98033-36-4
MF:C12H10N4O4
MW:274.23220205307
CID:2820520
Update Time:2023-08-07
4,4,5,5-Tetracyanooctanedioic acid Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 4,4,5,5-tetracyano-
- 4,4,5,5-TETRACYANOOCTANEDIOIC ACID
- 4,4,5,5-Tetracyanooctanedioic acid
-
- Inchi: 1S/C12H10N4O4/c13-5-11(6-14,3-1-9(17)18)12(7-15,8-16)4-2-10(19)20/h1-4H2,(H,17,18)(H,19,20)
- InChI Key: UBYNIOLOGJXIAA-UHFFFAOYSA-N
- SMILES: OC(CCC(C#N)(C#N)C(C#N)(C#N)CCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 527
- XLogP3: -1.1
- Topological Polar Surface Area: 170
4,4,5,5-Tetracyanooctanedioic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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